Cas no 17072-38-7 (4-ethyl-1H-Pyrazole)

4-Ethyl-1H-pyrazole is a heterocyclic organic compound featuring a five-membered ring structure with two nitrogen atoms. This pyrazole derivative is valued for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its ethyl substituent enhances lipophilicity, making it useful in modifying the physicochemical properties of target molecules. The compound exhibits stability under standard conditions and is compatible with various functionalization reactions, enabling precise structural modifications. It is particularly relevant in the development of bioactive compounds, including potential therapeutic agents. Careful handling is advised due to its reactivity in certain chemical environments. Suitable for research applications requiring pyrazole-based scaffolds.

4-ethyl-1H-Pyrazole structure

Product Name:4-ethyl-1H-Pyrazole

CAS No:17072-38-7

MF:C₅H₈N₂

MW:96.1304206848145

MDL:MFCD18449289

CID:1077504

PubChem ID:329776985

Update Time:2025-06-07

4-ethyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-ethyl-1H-Pyrazole
- (4-ethyl)pyrazole
- 1H-Pyrazole, 4-ethyl-
- 4-Aethyl-1H-pyrazol
- 4-Ethyl-pyrazol
- 4-ethylpyrazole
- 4-ethyl-pyrazole
- AGN-PC-00K5BE
- AM803320
- SureCN252482
- EN300-71365
- IHNXHUNMFYXQCG-UHFFFAOYSA-N
- 17072-38-7
- 4-Ethyl-1H-pyrazole, AldrichCPR
- DB-340258
- CS-0208841
- Z1139192482
- MFCD18449289
- LS-05906
- AKOS006282291
- DTXSID00513322
- SY086657
- ALBB-017829
- MDL： MFCD18449289
- Inchi： 1S/C5H8N2/c1-2-5-3-6-7-4-5/h3-4H,2H2,1H3,(H,6,7)
- InChI Key： IHNXHUNMFYXQCG-UHFFFAOYSA-N
- SMILES： N1C=C(C=N1)CC

Computed Properties

Exact Mass: 96.06884
Monoisotopic Mass: 96.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 54
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 28.7Å²

Experimental Properties

PSA: 28.68

4-ethyl-1H-Pyrazole Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

4-ethyl-1H-Pyrazole Pricemore >>

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TRC	E939193-10mg	4-Ethyl-1H-pyrazole	17072-38-7		10mg	$ 50.00	2022-06-05
TRC	E939193-50mg	4-Ethyl-1H-pyrazole	17072-38-7		50mg	$ 135.00	2022-06-05
TRC	E939193-100mg	4-Ethyl-1H-pyrazole	17072-38-7		100mg	$ 230.00	2022-06-05
abcr	AB305449-500 mg	4-Ethyl-1H-pyrazole, 95%; .	17072-38-7	95%	500MG	€373.00	2022-03-03
abcr	AB305449-1 g	4-Ethyl-1H-pyrazole, 95%; .	17072-38-7	95%	1g	€447.00	2022-03-03
abcr	AB305449-5 g	4-Ethyl-1H-pyrazole, 95%; .	17072-38-7	95%	5g	€1,187.00	2022-03-03
Chemenu	CM362867-1g	4-Ethyl-1h-pyrazole	17072-38-7	95%+	1g	$508	2023-02-02
eNovation Chemicals LLC	Y1258711-250mg	4-ethyl-1H-pyrazole	17072-38-7	95%	250mg	$145	2024-06-06
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